Cas no 2229477-07-8 (2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol)

• Product Name: 2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol
• CAS No: 2229477-07-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6070101
• PubChem ID: 165709807
• Update Time: 2025-05-24

2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol
• 2229477-07-8
• EN300-1760695
• 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol

• Inchi： 1S/C11H14N2O/c1-11(2,14)9-7-13(3)10-8(9)5-4-6-12-10/h4-7,14H,1-3H3
• InChI Key： GWFOKHNVTJPZJX-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1=CN(C)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on 2-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol

Professional Introduction to Compound with CAS No. 2229477-07-8 and Product Name: 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol

The compound identified by the CAS number 2229477-07-8 and the product name 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The pyrrolopyridine scaffold, a fused ring system consisting of a pyrrole ring and a pyridine ring, is particularly noteworthy for its role in drug discovery, offering unique electronic and steric properties that can be exploited for therapeutic purposes.

Recent studies have highlighted the importance of 1-methyl-1H-pyrrolo[2,3-b]pyridine derivatives in medicinal chemistry. These compounds exhibit a range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The introduction of a propyl group at the 3-position of the pyrrolopyridine ring, as seen in the given compound, further modulates its pharmacokinetic profile and enhances its binding affinity to biological targets. This modification has been strategically employed to improve solubility and metabolic stability, making it a promising candidate for further development.

The synthesis of 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol involves intricate organic transformations that require precise control over reaction conditions. The key steps include the formation of the pyrrolopyridine core through cyclization reactions, followed by functional group interconversions to introduce the propyl alcohol moiety. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the compound at each synthetic stage. These methodologies ensure high purity and yield, which are critical for subsequent biological evaluation.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. The pyrrolopyridine moiety is known to interact with various enzymes by occupying specific binding pockets. In particular, studies have shown that derivatives of this scaffold can inhibit kinases and other enzymes involved in signal transduction pathways. The propyl alcohol group further enhances this interaction by providing additional hydrogen bonding opportunities with the enzyme's active site residues. This dual interaction mechanism makes 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol a versatile tool for investigating enzyme function and developing novel therapeutic agents.

Preclinical studies have begun to explore the pharmacological profile of 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol in various disease models. Initial findings suggest that this compound exhibits significant anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-beta. Additionally, it demonstrates promising antitumor activity in vitro by inducing apoptosis in cancer cell lines while sparing normal cells. These results are particularly encouraging given the growing demand for targeted therapies that minimize side effects.

The structural features of 1-methyl-1H-pyrrolo[2,3-b]pyridine derivatives also make them attractive for developing small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in diseases such as cancer and neurodegeneration. By designing molecules that disrupt these interactions, it may be possible to develop novel therapeutic strategies that address currently unmet medical needs. The propyl alcohol group in 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol serves as a handle for further derivatization, allowing chemists to fine-tune binding properties and improve drug-like characteristics.

In conclusion, 2229477-07-8 and its corresponding product name 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol represent a significant contribution to pharmaceutical chemistry. The compound's unique structural features and promising biological activities position it as a valuable scaffold for drug discovery efforts aimed at treating inflammation and cancer. Ongoing research continues to uncover new applications for this class of molecules, highlighting their potential as next-generation therapeutics.